3-(Thiophen-3-yl)-1-((3,3,3-trifluoropropyl)sulfonyl)pyrrolidine
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Description
3-(Thiophen-3-yl)-1-((3,3,3-trifluoropropyl)sulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C11H14F3NO2S2 and its molecular weight is 313.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Rearrangement Reactions : A study on the rearrangement of threonine and serine-based N-(3-Phenylprop-2-yn-1-yl) sulfonamides yielding chiral pyrrolidin-3-ones outlined a new approach to synthesizing these compounds, providing insights into the mechanism and scope of this unexpected reaction outcome (Králová et al., 2019).
Photovoltaic Applications : The development of dicopper(I) complexes incorporating acetylide-functionalized pyridinyl-based ligands, including those with thiophene-2-yl units, for use in dye-sensitized solar cells, highlights the potential of such structures in photovoltaic applications (Jayapal et al., 2018).
Polymeric Materials : Research on soluble fluorinated polyamides containing pyridine and sulfone moieties demonstrates the synthesis and properties of novel materials with potential applications in electronics and photonics, showcasing the versatility of incorporating pyrrolidine and sulfone groups into high-performance polymers (Liu et al., 2013).
Biological and Pharmacological Investigations
Anticancer Agents : A study on substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide as anticancer agents underscores the therapeutic potential of compounds with similar structural motifs, offering a foundation for future drug development (Redda et al., 2011).
PI3 Kinase Inhibitors : The synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives, including those with sulfonyl substituents, as novel PI3 kinase p110α inhibitors, highlight the importance of these compounds in developing cancer therapeutics (Hayakawa et al., 2007).
Properties
IUPAC Name |
3-thiophen-3-yl-1-(3,3,3-trifluoropropylsulfonyl)pyrrolidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F3NO2S2/c12-11(13,14)3-6-19(16,17)15-4-1-9(7-15)10-2-5-18-8-10/h2,5,8-9H,1,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOSIPUCGVYAQQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CSC=C2)S(=O)(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F3NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.